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An In-depth Technical Guide to Lead Styphnate
For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of lead styphnate (lead

2,4,6-trinitroresorcinate), a primary explosive widely utilized in initiation systems. This

document details its chemical and physical properties, explosive characteristics, and

established experimental protocols for its synthesis and characterization. All quantitative data is

presented in structured tables for clarity, and key processes are visualized using logical

diagrams. This guide is intended for professionals in research and development who require

detailed technical information on this energetic material.

Chemical and Physical Properties
Lead styphnate (CAS Number: 15245-44-0 for the normal monohydrate form) is the lead salt

of styphnic acid.[1][2] It exists in various forms, including different polymorphs (α and β),

hydrates, and basic salts such as monobasic and tribasic lead styphnate.[1] The normal

monohydrate is the most common form used in priming compositions. Its appearance can

range from yellow to a reddish-brown crystalline solid, a variation that is not yet fully

understood.[1][3] It is characterized by its low solubility in water and most organic solvents.[1]

[4]

Table 1: Chemical and Physical Properties of Normal Lead Styphnate
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Property Value Citations

CAS Number 15245-44-0 [1][2][5]

Molecular Formula C₆HN₃O₈Pb [1][3][6]

Molecular Weight 450.29 g/mol [6]

Appearance
Yellow to reddish-brown

crystalline solid
[1][3][5]

Density 2.9 - 3.1 g/cm³ [1][3]

Solubility in Water
Slightly soluble (~0.09 g/100g

at 20°C)
[1][5]

Solubility (Other)

Almost insoluble in most

organic solvents; slightly

soluble in methanol

[1][4]

Structure
Monoclinic crystals (α and β

polymorphs)
[1]

Explosive Properties
Lead styphnate is a highly sensitive primary explosive, meaning it can be initiated by relatively

low-energy stimuli such as impact, friction, heat, and electrostatic discharge.[4][7] This high

sensitivity makes it an effective component in primer and detonator mixtures designed to

initiate less sensitive secondary explosives.[3] While highly sensitive, it is reportedly less

sensitive to shock and friction than mercury fulminate or lead azide.[1][7] Upon initiation, it

decomposes rapidly, producing a variety of gaseous products and lead oxides.[4]

Table 2: Explosive Properties of Normal Lead Styphnate
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Property Value Citations

Detonation Velocity 5,200 m/s [1][3][4]

Explosion Temperature 265–280 °C (5-second test) [1]

Decomposition Temperature ~235 °C [5]

Heat of Formation (ΔfH⁰) -835 kJ/mol [1]

Impact Sensitivity Highly sensitive to impact [3][4]

Friction Sensitivity Highly sensitive to friction [3][4]

Static Sensitivity
Particularly sensitive to

electrostatic discharge
[1]

Decomposition Products
CO₂, CO, H₂O vapor, lead

oxides, soot
[4][5]

Synthesis and Experimental Protocols
Synthesis Protocols
The synthesis of lead styphnate is hazardous and should only be performed by qualified

professionals in a controlled laboratory setting. The most common methods involve a

precipitation reaction in an aqueous solution.

Method 1: Reaction via Soluble Styphnate Salt

This is a widely used two-step industrial method that allows for better control over the final

product's crystal morphology.[8]

Step 1: Formation of a Soluble Styphnate: Styphnic acid is reacted with a suitable metal

carbonate or oxide, such as magnesium oxide, in water to form a water-soluble styphnate

salt (e.g., magnesium styphnate).[8]

Step 2: Precipitation: A solution of a soluble lead salt, typically lead nitrate or lead acetate, is

slowly added to the magnesium styphnate solution, often at an elevated temperature (e.g.,

60-70°C).[6][8] Lead styphnate, being poorly soluble, precipitates out of the solution.
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Step 3: Conversion and Isolation: If a basic salt precipitates, a dilute acid (like nitric acid)

may be added to convert it to the normal salt.[6] The resulting crystalline product is then

filtered, washed with water to remove by-products, and carefully dried.

Method 2: Direct Reaction

This method involves the direct reaction of styphnic acid with a lead compound.

Reactants: Styphnic acid is mixed with lead(II) hydroxide or lead(II) carbonate in an aqueous

medium.[4][8]

Reaction: The components react directly to form lead styphnate, which precipitates from the

mixture.

Isolation: The product is isolated by filtration, washed, and dried.

Method 1: Via Soluble Styphnate Method 2: Direct Reaction

Styphnic Acid

Soluble Magnesium Styphnate Solution

Magnesium Oxide / Carbonate

Precipitation
(Metathesis Reaction)

Lead Nitrate Solution

Lead Styphnate Product

Styphnic Acid

Direct Precipitation Reaction

Lead Hydroxide / Carbonate

Lead Styphnate Product
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A flowchart of common lead styphnate synthesis routes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://patents.google.com/patent/US4029530A/en
https://patents.google.com/patent/US3002012A/en
https://www.benchchem.com/product/b1674686
https://www.benchchem.com/product/b1674686?utm_src=pdf-body
https://www.benchchem.com/product/b1674686?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Characterization Protocols
The characterization of lead styphnate's explosive properties requires specialized equipment

and strict adherence to safety protocols.

Impact Sensitivity: BAM Fallhammer Test

This test determines the sensitivity of a material to impact energy.

Apparatus: A BAM Fallhammer apparatus, consisting of a drop weight, anvil, and a sample

confinement device (steel cylinders and guide ring).[9][10]

Procedure:

A small, measured sample of the substance (typically 40 mm³) is placed in the

confinement device between two steel cylinders.[11]

A standard weight (e.g., 1 kg, 5 kg) is dropped from a known height onto the sample.[11]

The test begins at a specific energy level. A series of trials (e.g., 6 trials) is conducted.[11]

The outcome is observed for any sign of reaction, such as a flame, smoke, or audible

report ("Go"). Absence of reaction is "No-Go".[9]

The drop height is adjusted up or down based on the result, following a standardized

procedure (e.g., up-and-down method) to find the energy level with a 50% probability of

initiation (E₅₀). The result is reported as the impact energy in Joules (J).

Friction Sensitivity: BAM Friction Test

This test determines the sensitivity of a material to frictional stimuli.

Apparatus: A BAM Friction apparatus, which includes a fixed porcelain peg and a motor-

driven porcelain plate that moves back and forth.[12][13]

Procedure:

A small amount of the sample (approx. 10 mm³) is spread on the porcelain plate.[14]
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The porcelain peg is lowered onto the sample, and a specific load is applied via a

weighted arm. Loads can range from 0.5 kg to 36 kg (approx. 5 N to 360 N).[13]

The motor is activated, causing the plate to move under the peg one time over a distance

of 10 mm.[13][14]

The outcome is observed for any reaction (crackling, sparks, flame, or explosion).

The test is repeated multiple times (e.g., 6 trials) at a given load to determine if a reaction

occurs. The result is reported as the lowest load at which an initiation is observed.[14]

Thermal Stability: Differential Scanning Calorimetry (DSC) / Thermogravimetric Analysis (TGA)

These methods assess thermal stability by measuring heat flow (DSC) and mass change

(TGA) as a function of temperature.

Apparatus: A calibrated DSC or TGA instrument.

Procedure (General):

A small, precisely weighed sample (typically 1-5 mg) is placed in a sample pan (e.g.,

aluminum).[15]

The sample is heated in a controlled atmosphere (usually inert, like nitrogen) at a constant

rate (e.g., 5 or 10 °C/min).[15][16]

DSC: The instrument records the heat flow to or from the sample. An endotherm (e.g., for

dehydration) or an exotherm (for decomposition) is observed. The onset temperature and

peak temperature of the decomposition exotherm are key indicators of thermal stability.

[16]

TGA: The instrument records the mass of the sample as it is heated. The temperature at

which significant mass loss begins indicates the onset of decomposition.[17]

Detonation Velocity Measurement

Apparatus: High-speed camera, optical fibers, or piezoelectric pins coupled with a timing

system.
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Procedure (Optical Method):

A column of the explosive of a known length and density is prepared.[2]

Optical fibers are placed at precise, known intervals along the explosive column.[2]

The explosive is initiated at one end.

As the detonation front propagates down the column, it triggers a light signal in each fiber.

A high-speed data acquisition system records the time at which each fiber is triggered.

The detonation velocity is calculated by dividing the known distance between the fibers by

the measured time interval.[3]
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Chemical Structure & Composition

Resulting Properties

Primary Application
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Relationship between structure, properties, and application.

Safety and Handling
Lead styphnate is an extremely dangerous material that presents both explosive and

toxicological hazards.

Explosion Hazard: It is highly sensitive to impact, friction, heat, and static electricity. It must

be handled in small quantities, using non-sparking tools, and on grounded surfaces. It is
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typically stored and transported while wetted with at least 20% water or a water/alcohol

mixture to reduce its sensitivity.[5]

Toxicity: As a lead compound, it is highly toxic. Inhalation or ingestion of lead styphnate can

lead to heavy metal poisoning, affecting the nervous, renal, and hematopoietic systems.[1][8]

Appropriate personal protective equipment (PPE), including gloves, lab coat, and respiratory

protection, must be worn at all times when handling the material. All work should be

conducted in a well-ventilated fume hood.

Disposal must be carried out via controlled chemical decomposition by trained personnel and in

accordance with hazardous waste regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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